(3R)-1-[(2-fluorophenyl)methyl]piperidin-3-amine

• IUPAC Name: (3R)-1-[(2-fluorophenyl)methyl]piperidin-3-amine
• InChI: InChI=1S/C12H17FN2/c13-12-6-2-1-4-10(12)8-15-7-3-5-11(14)9-15/h1-2,4,6,11H,3,5,7-9,14H2/t11-/m1/s1
• InChI Key: GWZXDUNOKGHEME-LLVKDONJSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=CC=CC=C2F)N
• Isomeric SMILES: C1C[C@H](CN(C1)CC2=CC=CC=C2F)N
• Molecular Formula: C12H17FN2
• Molecular Weight: 208.27 g/mol

Description

(3R)-1-[(2-fluorophenyl)methyl]piperidin-3-amine (FMP) is a synthetic organic compound that has been studied for its various applications in scientific research. FMP is a relatively new compound, having been first synthesized in the early 2000s by a team of researchers at the University of Michigan. Since then, FMP has been investigated for its potential as a tool for studying various biochemical and physiological processes.

Mechanism of Action

(3R)-1-[(2-fluorophenyl)methyl]piperidin-3-amine has been found to act as an inhibitor of certain enzymes, such as tyrosine kinases, phosphodiesterases, and cyclooxygenases. It has also been found to act as a modulator of various cellular processes, such as cell proliferation, apoptosis, and signal transduction.
Biochemical and Physiological Effects
This compound has been found to have a variety of effects on biochemical and physiological processes. It has been found to inhibit the activity of certain enzymes, such as tyrosine kinases and phosphodiesterases. It has also been found to modulate the expression of various genes, as well as to affect cell proliferation and apoptosis. In addition, this compound has been found to affect the activity of certain neurotransmitters, such as dopamine and serotonin.

Advantages and Limitations for Lab Experiments

(3R)-1-[(2-fluorophenyl)methyl]piperidin-3-amine has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it is relatively stable in anhydrous conditions. It is also relatively non-toxic, making it suitable for use in animal studies. However, it is important to note that this compound is an inhibitor of certain enzymes, and thus care should be taken to ensure that the concentrations used in experiments are not too high.

Future Directions

There are several potential future directions for the use of (3R)-1-[(2-fluorophenyl)methyl]piperidin-3-amine in scientific research. It could be used to study the mechanisms of various biochemical and physiological processes, such as cell signaling, enzyme regulation, and gene expression. It could also be used to study the effects of drugs on these processes. In addition, this compound could be used to study the effects of various environmental factors, such as pollutants, on biochemical and physiological processes. Finally, this compound could be used as a tool for drug discovery, as it has been found to modulate the activity of various neurotransmitters.

Scientific Research Applications

(3R)-1-[(2-fluorophenyl)methyl]piperidin-3-amine has been studied for its potential application in scientific research. It has been used in studies of the mechanisms of various biochemical and physiological processes, such as cell signaling, enzyme regulation, and gene expression. It has also been used in studies of drug metabolism and pharmacokinetics.